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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzenethiol

CAS No.: 14482-32-7

Cat. No.: B1266704

Get Quote

Introduction & Chemical Profile[1][2][3][4][5][6]
2-Amino-4-methoxybenzenethiol is a bifunctional nucleophile characterized by an electron-

rich benzene core substituted with a thiol group (position 1), an amino group (position 2), and a

methoxy group (position 4). This specific substitution pattern renders it a critical "privileged

intermediate" in medicinal chemistry.

The molecule's utility stems from its ability to undergo heterocyclization with various

electrophiles (aldehydes, carboxylic acids,

-unsaturated ketones) to form bicyclic heterocycles. The para positioning of the methoxy group
relative to the thiol (and meta to the amine) dictates the regiochemistry of the final products,
typically yielding 5-methoxybenzothiazoles or 8-methoxy-1,5-benzothiazepines, which are
scaffolds found in antitumor agents, kinase inhibitors, and CNS-active drugs.
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Property Specification

CAS Number 14482-32-7

IUPAC Name 2-Amino-4-methoxybenzenethiol

Molecular Formula

C

H

NOS

Molecular Weight 155.22 g/mol

Appearance
Pale yellow to grey solid (oxidizes to disulfide

upon air exposure)

Storage
Inert atmosphere (Argon/Nitrogen), -20°C

recommended

Safety Hazard
Stench, Skin Irritant, Acute Toxicity

(Oral/Dermal)

Strategic Synthetic Pathways
The two primary high-value transformations for this precursor are:

Oxidative Cyclocondensation to form 2-substituted-5-methoxybenzothiazoles.

Thia-Michael/Condensation Cascade to form 2,4-diaryl-8-methoxy-1,5-benzothiazepines.

Pathway Logic Diagram (Graphviz)
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Caption: Divergent synthetic pathways from 2-Amino-4-methoxybenzenethiol to key

pharmacophores.

Detailed Experimental Protocols
Protocol A: Green Synthesis of 2-Aryl-5-
methoxybenzothiazoles
Target Application: Synthesis of Riluzole analogs or molecular probes.

Mechanism: This reaction proceeds via the formation of a Schiff base (imine) followed by an

oxidative ring closure. While traditional methods use toxic oxidants like DDQ, this protocol

utilizes molecular Iodine (

) as a mild, efficient promoter.

Reagents:

2-Amino-4-methoxybenzenethiol (1.0 equiv)[1]

Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde) (1.0 equiv)

Iodine (

) (0.1 - 0.2 equiv, catalytic)
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Hydrogen Peroxide (30% aq) or DMSO (as co-oxidant/solvent)

Solvent: Ethanol or Methanol

Step-by-Step Procedure:

Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-
Amino-4-methoxybenzenethiol (155 mg, 1.0 mmol) and the corresponding aldehyde (1.0

mmol) in Ethanol (5 mL).

Catalyst Addition: Add molecular Iodine (25 mg, 0.1 mmol).

Note: If using DMSO as solvent, iodine may be omitted as DMSO acts as the oxidant at

elevated temperatures (

C), but the Iodine/Ethanol method is milder.

Reaction: Stir the mixture at room temperature for 10 minutes, then heat to reflux (78°C) for

2–4 hours. Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 4:1). The thiol

spot (

) should disappear.

Quenching: Cool the reaction mixture to room temperature. Add 5% aqueous Sodium

Thiosulfate (

) solution (10 mL) to quench any unreacted iodine.

Isolation: A precipitate typically forms. Filter the solid under vacuum.[2]

If no precipitate: Extract with Ethyl Acetate (

mL), wash combined organics with brine, dry over anhydrous

, and concentrate in vacuo.

Purification: Recrystallize from hot Ethanol or purify via silica gel flash chromatography

(Gradient: 0-20% EtOAc in Hexanes).
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Expected Yield: 85–95% Validation:

H NMR should show the disappearance of the aldehyde proton (

ppm) and the -SH proton.

Protocol B: Synthesis of 1,5-Benzothiazepines via
Chalcone Condensation
Target Application: CNS active agents and Calcium Channel Blockers.

Mechanism: A one-pot reaction involving a nucleophilic attack of the thiol on the

-carbon of the chalcone (Michael addition) followed by condensation of the amine with the
carbonyl.[3]

Reagents:

2-Amino-4-methoxybenzenethiol (1.0 mmol)

-Unsaturated ketone (Chalcone) (1.0 mmol)[2]

Catalyst: Glacial Acetic Acid (catalytic drops) or Piperidine

Solvent: Ethanol[4]

Step-by-Step Procedure:

Mixing: In a reaction vial, combine 2-Amino-4-methoxybenzenethiol (155 mg, 1.0 mmol)

and the target Chalcone (1.0 mmol) in Ethanol (5 mL).

Catalysis: Add 2–3 drops of Glacial Acetic Acid.

Reflux: Heat the mixture to reflux (approx. 80°C) for 4–6 hours.

Observation: The color typically shifts from pale yellow to deep orange/red as the

heterocycle forms.

Work-up: Cool reaction to 0°C (ice bath) to induce precipitation.
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Filtration: Filter the crude solid. Wash with cold ethanol (

mL).

Purification: Recrystallization from Ethanol/DMF mixtures is usually sufficient to obtain high

purity (>98%).

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield

Oxidation of thiol starting

material to disulfide (disulfide

is inert to nucleophilic attack).

Pre-treatment: Treat the

starting material with

(0.5 equiv) in MeOH before

adding the electrophile to

reduce any disulfide back to

thiol. Perform reactions under

Argon.

Impure Product

Formation of Schiff base

intermediate without

cyclization.

Force Cyclization: Increase

reaction temperature or add an

oxidant (e.g.,

, DMSO) for benzothiazoles.

For benzothiazepines, extend

reflux time.

Stench Volatile thiols escaping.

Containment: Use a bleach

trap (sodium hypochlorite

solution) for the rotary

evaporator exhaust and

reaction vessel venting.

Safety & Handling (E-E-A-T)
Critical Warning: 2-Amino-4-methoxybenzenethiol is a potent stench agent and skin irritant.

Engineering Controls: Always handle inside a functioning fume hood.
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Decontamination: Glassware contaminated with thiols should be soaked in a dilute bleach

solution (oxidizes thiol to odorless sulfonate) before removal from the hood.

Storage: Store in a tightly sealed vial under inert gas (Argon) at -20°C. Oxidation leads to the

formation of the disulfide dimer, which is often insoluble and inactive in the described

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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